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Compound of Interest

Compound Name: Prenyl acetate

Cat. No.: B049485

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Prenyl acetate, a significant compound
in the fields of fragrance, flavor, and organic synthesis. It details its chemical synonyms,
physical and spectral properties, synthesis protocols, and analytical methodologies, serving as
a vital resource for professionals in chemistry and drug development.

Chemical Identity and Synonyms

Prenyl acetate is an organic ester with a characteristic fruity aroma reminiscent of bananas
and pears.[1] For clarity and comprehensive literature searching, it is crucial to be familiar with
its various synonyms. The compound is systematically named 3-methylbut-2-enyl acetate
according to IUPAC nomenclature.[2] Other commonly encountered names in chemical
literature and databases are listed below.

Table 1: Synonyms and Identifiers for Prenyl Acetate
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Synonym/ldentifier

3-Methyl-2-butenyl acetate

Type

Systematic Name

Reference

[213]

3,3-Dimethylallyl acetate

Common Name

[2]

Isopent-2-enyl acetate

Common Name

[2]

3-methylbut-2-en-1-yl acetate

Systematic Name

[4]

Acetic Acid 3-Methyl-2-butenyl

Ester

Systematic Name

[5]

Acetic Acid Prenyl Ester

Common Name

[5]

v,y-Dimethylallyl acetate

Common Name

[2]

1-acetoxy-3-methyl-2-butene

Systematic Name

[2]

CAS Number Registry Number 1191-16-8[1][2][3][6]
FEMA Number Regulatory ID 4202[1][2][6]
EC Number Regulatory ID 214-730-4[2]

| PubChem CID | Database ID | 14489[2] |

Physicochemical Properties

A thorough understanding of the physicochemical properties of Prenyl acetate is essential for

its application in research and development. These properties influence its handling, storage,

and behavior in various chemical and biological systems.

Table 2: Physicochemical Data for Prenyl Acetate
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Property Value Reference
Molecular Formula C7H1202 [2][3][6]
Molecular Weight 128.17 g/mol [2][6]
Appearance Colorless liquid [61[7]

Odor Fruity, pear, green, banana-like  [1][7][8]
Density 0.917 g/mL at 25 °C [7]

Boiling Point 151-152 °C at 752 mmHg [7]

Flash Point 49 °C (120.2 °F) [6]

Refractive Index

n20/D 1.43

[7]

Vapor Pressure

2.278 mmHg at 23 °C

[3][6]

Water Solubility

4.3 g/L at 20 °C

[°]

| Log P | 1.7 - 1.8 [[2][3][6] |

Experimental Protocols

The synthesis and analysis of Prenyl acetate are fundamental procedures in many research

contexts. Below are detailed protocols for its preparation via esterification and its analysis using

Gas Chromatography-Mass Spectrometry (GC-MS).

Prenyl acetate is commonly synthesized through the esterification of prenol (3-methyl-2-buten-

1-ol) with an acetylating agent. A common laboratory and industrial method involves the use of

acetic anhydride with a catalyst.[6][10]

Objective: To synthesize Prenyl acetate from prenol and acetic anhydride.

Materials:

e Prenol (3-methyl-2-buten-1-ol)

e Acetic anhydride
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e Sodium acetate (anhydrous, catalyst)

o Water

e Anhydrous sodium carbonate

o Reaction vessel (round-bottom flask) with heating mantle and stirrer
e Dropping funnel

e Separatory funnel

« Distillation apparatus

Procedure:

e Reaction Setup: In a clean, dry reaction vessel, add acetic anhydride and a catalytic amount
of anhydrous sodium acetate.[10]

e Heating: Begin stirring and heat the mixture to 100 °C.[10]

» Addition of Prenol: Slowly add prenol dropwise from a dropping funnel, maintaining the
reaction temperature between 100-110 °C.[10]

o Reaction: After the addition is complete, maintain the temperature and continue stirring for 2
hours to ensure the reaction goes to completion.[10] The reaction endpoint can be monitored
by checking for the disappearance of prenol (e.g., by TLC or GC), with a target of less than
0.5% remaining.[10]

o Work-up: Cool the reaction mixture. Add a proper amount of water to the vessel, stir, and
then allow the layers to separate. Transfer the mixture to a separatory funnel and remove the
lower aqueous layer.[10]

o Neutralization: Wash the obtained crude Prenyl acetate liquid with a solution of sodium
carbonate to neutralize any remaining acid, adjusting the pH to 7.[10]

« Purification: Purify the crude product by fractional distillation. Collect the fraction at 70-80 °C
under reduced pressure (50 mmHg) to obtain the final Prenyl acetate product.[10][11] The
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yield of this process is typically high, often above 88%, with a purity of over 97% after
rectification.[11]

Reactants & Catalyst

Esterification
(100-110°C, 2h)

rude Product

Aqueous Work-up
(Water Addition)

Neutralization
(pH 7 with Na2CO3)

Fractional Distillation
(70-80°C / 50 mmHg)

Final Broduct
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Caption: Workflow for the synthesis of Prenyl acetate.

GC-MS is a powerful analytical technique used to separate, identify, and quantify the
components of a sample. It is routinely used to assess the purity of synthesized Prenyl acetate
and to identify it in complex mixtures like essential oils.

Objective: To identify and confirm the structure of Prenyl acetate using GC-MS.
Instrumentation:

e Gas Chromatograph (GC) coupled with a Mass Spectrometer (MS) detector.
e Capillary column suitable for volatile organic compounds (e.g., HP-5MS).[12]

GC Conditions (lllustrative):

Column: Agilent HP-5MS Ul (30 m x 0.25 mm i.d., 0.25 um film thickness).[12]

Carrier Gas: Helium.

Inlet Temperature: 250 °C.

Oven Program: Start at 60 °C, hold for 2 min, ramp to 240 °C at 3 °C/min, hold for 5 min.

Injection Mode: Split.

MS Conditions (lllustrative):

lonization Mode: Electron lonization (El) at 70 eV.[2]

Mass Range: m/z 40-300.

lon Source Temperature: 230 °C.

Quadrupole Temperature: 150 °C.

Data Analysis:
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» Retention Time: The retention time of the peak corresponding to Prenyl acetate is compared

with that of a known standard.

e Mass Spectrum: The obtained mass spectrum is compared with a library spectrum (e.g.,
NIST, Wiley) or with previously reported data. The mass spectrum of Prenyl acetate is
characterized by a molecular ion peak (which may be weak or absent) and specific fragment
ions. Key fragments for Prenyl acetate include m/z values of 43 (base peak, [CH3CO]"), 68
([CsHs]™), 41, 67, and 69.[2]
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Caption: Logical flow of GC-MS analysis for Prenyl acetate.
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Biological and Chemical Significance

Prenyl acetate is a hemiterpenoid ester, a class of compounds built from a single isoprene
unit.[13] These compounds are widely distributed in nature and serve various biological
functions.

o Natural Occurrence: Prenyl acetate is found as a volatile constituent in various plants,
including ylang-ylang (Cananga odorata) and certain hybrid tea roses.[4][7]

» Flavor and Fragrance: Due to its pleasant fruity and floral scent, it is widely used as a
flavoring agent in food and as a fragrance ingredient in perfumes, cosmetics, and personal
care products.[2][14] It is particularly useful in creating artificial lavandin, lavender, and
bergamot oil formulations.[8]

e Role in Drug Development: The prenyl group is a key structural motif in many biologically
active natural products. Prenylation of flavonoids, for instance, can enhance their lipophilicity
and affinity for cell membranes, often leading to increased antibacterial, anti-inflammatory,
and antioxidant activities.[15][16] While Prenyl acetate itself is not a primary therapeutic
agent, its synthesis and the chemistry of the prenyl group are of significant interest to
medicinal chemists and drug development professionals exploring the structure-activity
relationships of prenylated compounds.[15]
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Caption: Relationship of Prenyl acetate to its applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 10/12 Tech Support


https://www.benchchem.com/product/b049485?utm_src=pdf-body-img
https://www.benchchem.com/product/b049485?utm_src=pdf-body
https://www.benchchem.com/product/b049485?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049485?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

. Perfumers Apprentice - Prenyl Acetate ** [shop.perfumersapprentice.com]

. Prenyl acetate | C7H1202 | CID 14489 - PubChem [pubchem.ncbi.nim.nih.gov]
. iff.com [iff.com]

. pharmaffiliates.com [pharmaffiliates.com]

. labsolu.ca [labsolu.ca]

. ScenTree - Prenyl acetate (CAS N° 1191-16-8) [scentree.co]

. Prenyl acetate | 1191-16-8 [chemicalbook.com]

. prenyl acetate, 1191-16-8 [thegoodscentscompany.com]

°
© (0] ~ » &) faN w N -

. Prenyl acetate CAS#: 1191-16-8 [m.chemicalbook.com]
» 10. Preparation method of prenyl acetate - Eureka | Patsnap [eureka.patsnap.com]

e 11. CN103012132A - Preparation method of prenyl acetate - Google Patents
[patents.google.com]

e 12. floraandfona.org.in [floraandfona.org.in]
o 13. softbeam.net:8080 [softbeam.net:8080]
e 14. Cas 1191-16-8,Prenyl acetate | lookchem [lookchem.com]

e 15. A systematic review on biological activities of prenylated flavonoids - PubMed
[pubmed.ncbi.nim.nih.gov]

e 16. researchgate.net [researchgate.net]

 To cite this document: BenchChem. [A Comprehensive Technical Guide to Prenyl Acetate for
Chemical Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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